N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-5-(pyridin-3-ylsulfamoyl)furan-2-carboxamide
• InChI: InChI=1S/C17H13N3O6S/c21-17(19-11-3-4-13-15(8-11)25-10-24-13)14-5-6-16(26-14)27(22,23)20-12-2-1-7-18-9-12/h1-9,20H,10H2,(H,19,21)
• InChI Key: TYRHOTMDNBAXPW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC=C(O3)S(=O)(=O)NC4=CN=CC=C4
• Molecular Formula: C17H13N3O6S
• Molecular Weight: 387.4 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide, also known as SB-FI-26, is a heterocyclic compound derived from the furan-2-carboxamide family, which has been widely studied in recent years due to its potential applications in medicinal chemistry and biochemistry. SB-FI-26 has been found to possess a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral activities. The compound has also been studied for its potential applications in drug discovery and drug delivery.

Scientific Research Applications

N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide has been studied for its potential applications in medicinal chemistry and biochemistry. The compound has been found to possess anti-inflammatory, anti-cancer, and anti-viral activities, and has been studied for its potential applications in drug discovery and drug delivery. In addition, N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide has been studied for its potential use in the treatment of a variety of diseases, including diabetes, obesity, and Alzheimer’s disease.

Mechanism of Action

The exact mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide is not yet fully understood. However, it has been suggested that the compound may interact with various cellular targets, including enzymes, receptors, and ion channels. It is believed that N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. In addition, the compound may act as an agonist of the receptor PPAR-gamma, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide has been found to possess a variety of biochemical and physiological effects. In cell culture studies, the compound has been found to inhibit the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes. In addition, N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide has been found to inhibit the growth of cancer cells in vitro, and to inhibit the replication of viruses such as HIV. The compound has also been found to possess anti-diabetic and anti-obesity effects in animal models.

Advantages and Limitations for Lab Experiments

The use of N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide in laboratory experiments has several advantages. The compound is relatively easy to synthesize, and is available in a variety of forms, including powder, solution, and solid-state forms. In addition, the compound is relatively stable and has a low toxicity profile. However, there are some limitations to the use of N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide in laboratory experiments. The compound is not soluble in water, and thus must be dissolved in organic solvents before use. In addition, the compound is relatively expensive, and its biological activity can vary depending on the synthesis method used.

Future Directions

The potential applications of N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide are vast, and there are many potential future directions for research. For example, further research is needed to understand the exact mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide, and to explore its potential applications in drug discovery and drug delivery. In addition, further research is needed to explore the potential therapeutic applications of the compound, such as its potential use in the treatment of diabetes, obesity, and Alzheimer’s disease. Finally, further research is needed to explore the potential toxicity of N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide, and to develop methods for its safe and effective use in laboratory experiments.

Synthesis Methods

N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide has been synthesized through a variety of methods, including the Knoevenagel condensation, the Mannich reaction, and the Staudinger reaction. The Knoevenagel condensation involves the reaction of aldehydes or ketones with amines, and is the most common method used to synthesize N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide. The Mannich reaction is a nucleophilic addition-elimination reaction between an aldehyde or ketone, an amine, and a carboxylic acid. The Staudinger reaction is a condensation between an azide and an alkene or alkyne, which can be used to synthesize N-(2H-1,3-benzodioxol-5-yl)-5-[(pyridin-3-yl)sulfamoyl]furan-2-carboxamide.